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Compound Name: JAK2-IN-10

Cat. No.: B12366677 Get Quote

Application Notes and Protocols for JAK2-IN-10
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information and protocols for the use of JAK2-IN-10,

a potent inhibitor of the JAK2 V617F mutant. The following sections cover the compound's

solubility, storage, mechanism of action, and comprehensive protocols for its application in key

experimental setups.

Product Information and Properties
JAK2-IN-10 is a potent inhibitor of the Janus kinase 2 (JAK2) V617F mutant, with a reported

IC50 value of ≤10 nM[1]. The JAK2 V617F mutation is a key driver in the pathogenesis of

several myeloproliferative neoplasms (MPNs), including polycythemia vera and essential

thrombocythemia[2][3]. This makes JAK2-IN-10 a valuable tool for research into these

conditions and for the development of targeted therapies.

Mechanism of Action
The JAK/STAT signaling pathway is crucial for transducing signals from cytokines and growth

factors, which regulate essential cellular processes like proliferation, differentiation, and

apoptosis[4][5]. The pathway consists of three main components: cell surface receptors, Janus

kinases (JAKs), and Signal Transducer and Activator of Transcription (STAT) proteins[6][7].
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Upon cytokine binding, the associated receptors dimerize, bringing the JAKs into close

proximity. The JAKs then auto-phosphorylate and phosphorylate the receptor, creating docking

sites for STAT proteins[5]. Once recruited, STATs are phosphorylated by JAKs, leading to their

dimerization and translocation to the nucleus, where they act as transcription factors to

regulate target gene expression[5][7][8]. JAK2-IN-10 exerts its inhibitory effect by targeting the

JAK2 kinase, thereby blocking this phosphorylation cascade.
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Prepare Reagents
(Kinase Buffer, ATP, Substrate)

Add Master Mix and Inhibitor
to 96-well plate

Prepare Serial Dilution
of JAK2-IN-10 in 10% DMSO

Add Recombinant JAK2 Enzyme
to initiate reaction

Incubate at 30°C
for 45 minutes

Add ADP-Glo™ Reagent
to stop reaction & deplete ATP

Incubate at RT
for 45 minutes

Add Kinase Detection Reagent

Incubate at RT
for 45 minutes

Measure Luminescence
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Seed Cells
(e.g., HEL or TF-1) in plates

Starve cells if cytokine
stimulation is required (e.g., TF-1)

Pre-treat with serial dilutions
of JAK2-IN-10 for 1-3 hours

Stimulate with cytokine
(e.g., GM-CSF for TF-1)

Skip for cells with
constitutive activation (HEL)

Lyse cells and collect protein

Quantify protein concentration
(e.g., BCA assay)

Analyze pSTAT5 levels via
Western Blot or ELISA

Normalize to total STAT5
and loading control (e.g., Actin)

Quantify and plot data
to determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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